Cas no 34654-25-6 (1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one)

• Product Name: 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one
• CAS No: 34654-25-6
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 1111266
• PubChem ID: 3682854
• Update Time: 2025-05-30

1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-(1-methylethyl)-2H-Imidazo[4,5-c]pyridin-2-one
• 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one
• 1-ISOPROPYL-1,3-DIHYDRO-IMIDAZO(4,5-C)PYRIDIN-2-ONE
• DS-021830
• CS-0451415
• 1-Isopropyl-1H-imidazo[4,5-c]pyridin-2-ol
• 34654-25-6
• AKOS024322368
• 1-ISOPROPYL-1H-IMIDAZO(4,5-C)PYRIDIN-2-OL
• SCHEMBL8229881

• Inchi： 1S/C9H11N3O/c1-6(2)12-8-3-4-10-5-7(8)11-9(12)13/h3-6H,1-2H3,(H,11,13)
• InChI Key： SWQWCISGBJNYFW-UHFFFAOYSA-N
• SMILES： O=C1NC2C=NC=CC=2N1C(C)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one

1-Isopropyl-3H-Imidazo[4,5-c]Pyridin-2-One: A Comprehensive Overview

The compound with CAS No 34654-25-6, commonly referred to as 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridones, which are known for their diverse biological activities and potential therapeutic applications. The structure of 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one features a fused bicyclic system comprising an imidazole ring and a pyridone moiety, with an isopropyl group attached at the 1-position. This unique architecture contributes to its intriguing chemical properties and biological functions.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridinones in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The 1-isopropyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Researchers have employed advanced computational techniques, including molecular docking and quantum mechanics simulations, to elucidate the binding interactions of 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one with various protein targets. These findings have provided valuable insights into its potential as a lead compound for therapeutic interventions.

The synthesis of 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one involves a multi-step process that typically begins with the preparation of the imidazole core. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations underscore the importance of continuous improvement in synthetic methodologies to meet the demands of modern drug discovery.

In terms of biological activity, 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one has demonstrated potent inhibitory effects against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively suppress the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

Recent research has also explored the potential of 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one as a radiosensitizer in cancer therapy. By enhancing the sensitivity of tumor cells to ionizing radiation, this compound could potentially improve the efficacy of radiotherapy while minimizing side effects on healthy tissues. These findings have been supported by both in vitro and in vivo experiments, which highlight its potential as a versatile therapeutic agent.

From an environmental perspective, understanding the fate and transport of 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one in natural systems is crucial for assessing its ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its degradation. However, further research is needed to evaluate its long-term persistence in different environmental compartments and its potential toxicity to non-target organisms.

In conclusion, 1-isopropyl-3H-imidazo[4,5-c]pyridin-2-one (CAS No 34654-25-6) represents a compelling example of how structural diversity can lead to multifaceted biological activities. Its unique chemical properties, coupled with advancements in synthetic and analytical techniques, continue to fuel its exploration as a promising candidate in drug discovery and development. As research progresses, it is anticipated that this compound will unlock new avenues for treating a wide range of diseases while maintaining a favorable safety profile.